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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7908328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of D(+)-
Raffinose pentahydrate, with a specific focus on its melting point and dehydration process.
The information is compiled from various scientific sources to ensure accuracy and depth,
catering to the needs of researchers and professionals in drug development and related fields.

Thermal Properties of D(+)-Raffinose Pentahydrate

D(+)-Raffinose pentahydrate is a trisaccharide composed of galactose, glucose, and fructose,
with five molecules of water of crystallization.[1] Its thermal behavior is characterized by a
distinct melting point and a multi-step dehydration process upon heating.

The reported melting point for D(+)-Raffinose pentahydrate is in the range of 78-80 °C.[2]
Upon slow heating to 100 °C, it loses its water of crystallization. The anhydrous form of
raffinose decomposes at a higher temperature, around 118-119 °C.[3]

Thermal analysis using Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA) reveals a more detailed picture of the dehydration process. DSC thermograms
show three endothermic peaks at approximately 56 °C, 73 °C, and 85 °C. These peaks are
believed to correspond to the sequential loss of one, two, and another two moles of water,
respectively.[4] TGA data confirms a total weight loss of about 15.43%, which is consistent with
the loss of all five water molecules.
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Quantitative Data Summary

The following table summarizes the key quantitative data related to the thermal properties of

D(+)-Raffinose pentahydrate.

Parameter Value Technique Reference
Melting Point 78-80°C Not Specified
80 °C Not Specified
Decomposition of N
118-119°C Not Specified

Anhydrous Form

Dehydration Events

~56 °C (loss of 1 H20) DSC
(DSC)

~73 °C (loss of 2 H20) DSC

~85 °C (loss of 2 H20) DSC

Total Weight Loss
(TGA)

~15.43% TGA

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for reproducing and
interpreting the thermal analysis data.

This is a common and straightforward method for determining the melting point of a crystalline
solid.

Protocol:

e Sample Preparation: A small amount of dry, powdered D(+)-Raffinose pentahydrate is
loaded into a capillary tube to a height of 2-3 mm. The sample should be well-packed to
ensure uniform heating.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b7908328?utm_src=pdf-body
https://www.benchchem.com/product/b7908328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Heating: The sample is heated at a controlled rate. Initially, a faster heating rate can be used
to approach the expected melting point.

o Observation: As the temperature approaches the melting point, the heating rate is slowed
down to about 1-2 °C per minute. The temperature at which the first droplet of liquid appears
is recorded as the start of the melting range, and the temperature at which the entire solid
has turned into a liquid is the end of the range.

DSC measures the difference in heat flow between a sample and a reference as a function of
temperature. It is a powerful technique for studying thermal transitions like melting and
dehydration.

Protocol:

o Sample Preparation: A small, accurately weighed amount of D(+)-Raffinose pentahydrate is
placed in an aluminum pan. The pan is then hermetically sealed.

» Instrument Setup: The sample pan and an empty reference pan are placed in the DSC cell.

o Temperature Program: The temperature of the cell is increased at a constant rate (e.g., 10
°C/min).

o Data Acquisition: The instrument records the differential heat flow between the sample and
the reference. Endothermic events, such as the loss of water and melting, are observed as
peaks in the DSC thermogram.

TGA measures the change in mass of a sample as a function of temperature or time. It is used
to quantify the loss of volatiles, such as water of crystallization.

Protocol:

o Sample Preparation: A small, accurately weighed amount of D(+)-Raffinose pentahydrate is
placed in a tared TGA pan.

» Instrument Setup: The pan is placed on the TGA balance within the furnace.
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o Temperature Program: The sample is heated at a controlled rate under a specific
atmosphere (e.g., nitrogen).

o Data Acquisition: The instrument records the mass of the sample as the temperature
increases. The resulting TGA curve shows the percentage of weight loss at different
temperatures, corresponding to the dehydration events.

Visualizations
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Caption: Workflow for determining the melting point of D(+)-Raffinose pentahydrate.
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Caption: Thermal decomposition pathway of D(+)-Raffinose pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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